3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 3-amino-1-(2-methoxypropyl)pyridin-2-one
• InChI: InChI=1S/C9H14N2O2/c1-7(13-2)6-11-5-3-4-8(10)9(11)12/h3-5,7H,6,10H2,1-2H3
• InChI Key: KTAPZGHXSWAENO-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC=C(C1=O)N)OC

Description

3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one (CAS No. 1566017-21-7) is a heterocyclic organic compound with the molecular formula C₉H₁₄N₂O₂ and a molecular weight of 182.22 g/mol . Structurally, it features a dihydropyridinone core substituted with an amino group at the 3-position and a 2-methoxypropyl group at the 1-position. The methoxypropyl substituent introduces both ether oxygen (capable of hydrogen bonding) and alkyl chain flexibility, which may influence solubility, reactivity, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the cyclization of a precursor compound containing the necessary functional groups. For example, the reaction of a 3-amino-1,2,4-triazole derivative with a suitable electrophile can lead to the formation of the desired pyridinone ring .

Industrial Production Methods

Industrial production methods for this compound may involve multi-step synthesis routes that are optimized for yield and purity. These methods often include the use of catalysts and specific reaction conditions to ensure efficient production. The exact details of industrial methods can vary depending on the scale and specific requirements of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The amino and methoxypropyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH can significantly influence the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted pyridinone compounds.

Scientific Research Applications

3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one involves its interaction with specific molecular targets. The amino and methoxypropyl groups can form hydrogen bonds and other interactions with biological molecules, influencing their activity. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

Table 1: Structural and Molecular Comparison

Compound Name	Substituent at 1-Position	Molecular Formula	Molecular Weight (g/mol)	Key Features
3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one	2-Methoxypropyl	C₉H₁₄N₂O₂	182.22	Ether oxygen, linear alkyl chain
3-Amino-1-(2-methoxy-2-methylpropyl)-1,2-dihydropyridin-2-one	2-Methoxy-2-methylpropyl	C₁₀H₁₆N₂O₂	196.25 (estimated)	Branched alkyl chain, increased steric hindrance
3-Amino-1-(cyclopropylmethyl)-1,2-dihydropyridin-2-one	Cyclopropylmethyl	C₈H₁₁N₂O	151.19 (estimated)	Rigid cyclopropane ring, lipophilic

Substituent Impact on Properties

2-Methoxypropyl Group (Target Compound) :

• The linear methoxypropyl group balances hydrophilicity (via ether oxygen) and moderate lipophilicity (alkyl chain). This may enhance solubility in polar solvents compared to purely alkyl-substituted analogues.

The additional methyl group increases molecular weight by ~14 g/mol, which could marginally affect pharmacokinetics .

Cyclopropylmethyl Group () :

• The cyclopropane ring imposes conformational rigidity, which may improve metabolic stability by resisting oxidative degradation. However, the absence of an oxygen atom reduces hydrogen-bonding capacity, likely decreasing aqueous solubility .

Hypothetical Research Implications

• Solubility : The target compound’s methoxy group may confer better water solubility than the cyclopropylmethyl analogue.
• Bioactivity : The cyclopropylmethyl variant’s rigidity could enhance binding affinity to hydrophobic enzyme pockets, whereas the branched methoxy-2-methylpropyl derivative might exhibit reduced bioavailability due to steric effects.
• Synthetic Accessibility : Linear substituents (e.g., methoxypropyl) are typically easier to synthesize than strained cyclopropane systems, which require specialized reagents .

Biological Activity

3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one (CAS Number: 1566017-21-7) is a dihydropyridine derivative that has garnered attention for its potential biological activities. This compound is characterized by its unique structure, which may contribute to various pharmacological effects. This article aims to summarize the biological activity of this compound based on available research findings, including case studies and relevant data.

• Molecular Formula : C₉H₁₄N₂O₂
• Molecular Weight : 182.22 g/mol
• IUPAC Name : 3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one
• InChI Key : Not available in the search results.

Biological Activities

The biological activities of 3-amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one have been explored in several studies, focusing primarily on its potential therapeutic applications.

Antimicrobial Activity

The compound's antimicrobial activity has been investigated in relation to Helicobacter pylori and urease inhibition. Compounds with similar structures have shown significant antimicrobial effects, indicating that 3-amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one may also possess similar properties .

Neuroprotective Effects

Dihydropyridine derivatives are known for their neuroprotective effects. Studies have shown that these compounds can protect neuronal cells from oxidative stress and apoptosis. While direct evidence for 3-amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one is scarce, its structural characteristics suggest it may confer similar neuroprotective benefits.

Case Studies

Several case studies have highlighted the biological activities of related compounds:

• Antitumor Efficacy : A study on a series of dihydropyridine derivatives revealed that some exhibited significant cytotoxicity against breast cancer cell lines. The mechanism was attributed to the induction of apoptosis through mitochondrial pathways .
• Urease Inhibition : Research on urease inhibitors demonstrated that certain dihydropyridine derivatives effectively inhibited urease activity, which is crucial for the survival of H. pylori in gastric environments .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	Target Organism/Cell Line	Reference
Dihydropyridine Derivative A	Antitumor	MCF-7 (breast cancer)
Dihydropyridine Derivative B	Urease Inhibition	H. pylori
6,8-Dichloro-3-formylchromone	Cytotoxicity	Various tumor cell lines